Cas no 1214247-81-0 (4-Bromo-1-(4-methoxybenzyl)-1H-imidazole)

• Product Name: 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole
• CAS No: 1214247-81-0
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 2152785
• PubChem ID: 46185550
• Update Time: 2025-05-24

4-Bromo-1-(4-methoxybenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4-methoxybenzyl)-1H-imidazole
• 1-(4-Methoxybenzyl)-4-bromo-1H-imidazole
• RYBJSXMINAPHTE-UHFFFAOYSA-N
• 4-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazole
• SCHEMBL7510401
• A1-16164
• 1214247-81-0
• 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole

• Inchi： 1S/C11H11BrN2O/c1-15-10-4-2-9(3-5-10)6-14-7-11(12)13-8-14/h2-5,7-8H,6H2,1H3
• InChI Key： RYBJSXMINAPHTE-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole

Introduction to 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole (CAS No. 1214247-81-0)

4-Bromo-1-(4-methoxybenzyl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1214247-81-0, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential applications in drug discovery and medicinal chemistry. The compound features a brominated imidazole core linked to a 4-methoxybenzyl side chain, which together contributes to its unique chemical properties and reactivity.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its presence in 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole imparts specific electronic and steric characteristics, making it a valuable building block for designing molecules with desired biological activities. The bromine substituent at the 4-position of the imidazole ring enhances its utility as a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel pharmacophores.

The 4-methoxybenzyl group attached to the imidazole ring introduces both lipophilicity and electronic modulation. The methoxy group at the para position of the benzyl moiety increases the compound's solubility in organic solvents while influencing its interactions with biological targets. This structural feature has been strategically employed in the development of small-molecule inhibitors and modulators. Recent studies have highlighted the role of such benzyl-substituted imidazoles in targeting enzymes involved in inflammatory and infectious diseases.

In recent years, 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole has been explored as a key intermediate in the synthesis of bioactive molecules. Its bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse aryl or heteroaryl groups. This capability has been leveraged in the development of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a central role in signaling pathways associated with autoimmune diseases.

Moreover, the 1-(4-methoxybenzyl) moiety has been investigated for its potential to enhance metabolic stability and pharmacokinetic profiles of drug candidates. The methoxy group can influence drug absorption, distribution, metabolism, and excretion (ADME) properties by affecting solubility and binding interactions. This aspect has prompted researchers to incorporate similar structural motifs into their libraries of compounds for drug discovery programs.

Recent advancements in computational chemistry have further facilitated the exploration of 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole's potential applications. Molecular docking studies have revealed its binding affinity to various protein targets, including transcription factors and receptor tyrosine kinases. These insights have guided the optimization of analogs with improved potency and selectivity. The integration of machine learning models with experimental data has accelerated the process of identifying lead compounds derived from this scaffold.

The pharmaceutical industry has taken note of 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole's versatility. Several companies are actively incorporating it into their research pipelines for developing novel therapeutics. Its ability to serve as a precursor for structurally diverse compounds makes it an attractive choice for high-throughput screening campaigns. Researchers are particularly interested in its potential as a scaffold for antiviral and anticancer agents, given its ability to modulate key biological pathways.

The synthesis of 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole itself is an area of ongoing interest. Efficient synthetic routes have been developed that highlight its accessibility from commercially available starting materials. These methods often involve multi-step sequences that showcase modern organic transformations, such as transition-metal-catalyzed reactions and palladium-mediated coupling steps. The optimization of these synthetic pathways ensures scalability and cost-effectiveness, which are crucial factors in industrial applications.

From a biochemical perspective, 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole has been used as a tool compound to study enzyme mechanisms and protein-ligand interactions. Its structural features allow it to act as both an agonist and antagonist depending on the target receptor or enzyme. This dual functionality makes it valuable for elucidating signaling pathways and developing drugs that can modulate these pathways selectively.

The future prospects of 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole are promising, with ongoing research expected to uncover new applications in therapeutic areas such as neurodegenerative diseases and metabolic disorders. Its unique combination of structural elements positions it as a versatile intermediate that can be tailored to address unmet medical needs.

In conclusion, 4-Bromo-1-(4-methoxybenzyl)-1H-imidazole (CAS No. 1214247-81-0) represents a significant asset in pharmaceutical research due to its structural features and synthetic utility. Its role as a building block for bioactive molecules continues to be explored across various disciplines within medicinal chemistry and drug discovery.